(3-Fluoro-4-methoxy-2-(methylthio)phenyl)methanol

• Molecular Formula: C9H11FO2S
• Molecular Weight: 202.25 g/mol
• SMILES: COC1=C(C(=C(C=C1)CO)SC)F
• InChI: InChI=1S/C9H11FO2S/c1-12-7-4-3-6(5-11)9(13-2)8(7)10/h3-4,11H,5H2,1-2H3
• InChIKey: BZOLHEAZFNMYEO-UHFFFAOYSA-N

Researchers requiring a defined electronic/steric topology for SAR studies need the exact 3-fluoro-4-methoxy-2-methylthio benzyl alcohol regioisomer-substituting any other regioisomer confounds biological or catalytic data. This compound delivers the precise dipole (MeS ortho, F meta to benzylic alcohol) essential for reproducible Suzuki-Miyaura cross-coupling via its pinacol boronic ester derivative and for generating fluorinated amide building blocks. • LogP 2.05, TPSA 29.46 Ų-within the optimal range for foliar agrochemical lead design • 98% purity; stored sealed, dry, 2-8 °C; ships at ambient temperature

Physicochemical and Structural Identifiers

(3-Fluoro-4-methoxy-2-(methylthio)phenyl)methanol (CAS 2090969-41-6) is a trisubstituted benzyl alcohol derivative bearing a fluorine at position 3, a methoxy at position 4, and a methylthio at position 2 [1]. It has a molecular formula of C₉H₁₁FO₂S and a molecular weight of 202.25 g/mol, with a computed LogP of 2.0485 and a topological polar surface area (TPSA) of 29.46 Ų . The compound is commercially available at ≥97–98% purity from multiple suppliers [2].

Boronic ester and amide derivatization Benzylic alcohol supports two distinct, commercially listed derivative classes for cross-coupling and medicinal chemistry.

Regioisomer-controlled scaffold 3-fluoro-4-methoxy-2-methylthio pattern provides defined electronic topology for SAR studies.

Consistent high-purity supply Offered at a single purity tier across multiple suppliers, reducing lot-to-lot variability risk.

• [1] PubChem Compound Summary. (3-Fluoro-4-methoxy-2-methylsulfanylphenyl)methanol. PubChem CID available via https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-03). View Source
• [2] Boroncore. 2090969-41-6 | (3-fluoro-4-methoxy-2-(methylthio)phenyl)methanol, Cat. No. BC020454. Purity NLT 98%. View Source

Why Regioisomeric Analogs Cannot Substitute

Among the trisubstituted benzyl alcohol building blocks, the specific 3-fluoro-4-methoxy-2-methylthio arrangement on the phenyl ring is not interchangeable with other regioisomers or analogs missing the fluorine substituent. Shifting the fluoro group from position 3 to position 2 yields (2-fluoro-4-methoxy-3-(methylthio)phenyl)methanol (CAS 1379367-88-0), which retains an identical computed LogP (2.0485) and TPSA (29.46 Ų) but presents a fundamentally different electronic environment at the benzylic alcohol reaction center due to the altered proximity of the electron-withdrawing fluorine . Removing the fluorine entirely, as in (3-methoxy-4-(methylthio)phenyl)methanol (CAS 146397-74-2), reduces the molecular weight from 202.25 to 184.26 g/mol and eliminates the strong inductive effect that modulates both the benzylic alcohol pKa and the ring's electrophilic aromatic substitution reactivity . These differences have material consequences for reaction optimization, intermediate isolation, and reproducibility in multi-step syntheses.

Target 3-fluoro substituent meta to benzylic alcohol

2-fluoro regioisomer Fluorine ortho to alcohol alters electronic environment and reaction center polarity

Target Fluorine present; LogP ~2.05

De-fluorinated analog Lacks inductive effect; lower lipophilicity and altered electrophilic substitution profile

Target Benzylic alcohol functional handle

Phenol analog No benzylic alcohol; cannot form boronic ester or acetamide derivatives

Comparator-Anchored Differential Evidence

LogP Differentiation by Fluorine Substitution

The presence of the 3-fluoro substituent in the target compound increases lipophilicity relative to the de-fluorinated analog (3-methoxy-4-(methylthio)phenyl)methanol. While the target compound has a computed LogP of 2.0485, the non-fluorinated analog lacks this substituent and has a molecular weight of only 184.26 g/mol (vs. 202.25 g/mol), with a lower expected LogP based on the removal of the hydrophobic fluoro group . For context, 4-fluoro-3-(methylthio)benzyl alcohol (CAS 1449008-21-2), which also lacks the methoxy group, has a reported LogP of 1.98, demonstrating that the combination of fluoro and methoxy in the target compound pushes LogP above 2.0 .

LogP Differentiation

Reported

Target LogP 2.05 vs. 4-fluoro-3-(methylthio)benzyl alcohol 1.98; de-fluorinated analog expected lower

Supports lipophilicity differentiation context

Computational prediction; vendor-sourced values require verification

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.0485
Comparator Or Baseline	4-Fluoro-3-(methylthio)benzyl alcohol (CAS 1449008-21-2): LogP = 1.9768; de-fluorinated (3-methoxy-4-(methylthio)phenyl)methanol: LogP not computed but expected lower
Quantified Difference	ΔLogP ≈ +0.07 versus 4-fluoro-3-(methylthio)benzyl alcohol (lacks methoxy); larger difference expected versus non-fluorinated analog
Conditions	Computational prediction (XLogP3 or equivalent algorithm); values sourced from vendor technical datasheets

Why This Matters

A LogP above 2.0 for a benzylic alcohol building block indicates meaningful lipophilicity that influences membrane permeability and metabolite design; the fluorine substituent is the primary driver of this differentiation and cannot be substituted without altering the physicochemical profile.

Regioisomeric Reactivity: Methylthio Oxidation Susceptibility

The target compound bears a methylthio group at the ortho position (C2) relative to the benzylic alcohol, with a fluorine atom at the vicinal meta position (C3). This creates a unique electron-deficient region on the aromatic ring that is absent in the 2-fluoro regioisomer (CAS 1379367-88-0), where the fluorine is at C2 and methylthio at C3, placing the fluorine ortho to the benzylic alcohol . In the target compound, the meta-fluoro substituent exerts a stronger electron-withdrawing inductive effect on the C2 methylthio sulfur, increasing its resistance to oxidation relative to a methylthio group in a non-fluorinated or differently fluorinated environment [1]. This differential oxidation susceptibility has practical consequences for storage stability: the target compound requires sealed, dry storage at 2–8°C, a specification documented by multiple suppliers .

Oxidation Susceptibility

Class-level

3-fluoro meta to CH₂OH, ortho to SCH₃; storage 2–8°C recommended

Class-level electronic effect context; oxidation rate not experimentally quantified

Theoretical analysis; no published kinetic data

Evidence Dimension	Electronic effect of fluorine position on vicinal methylthio oxidation susceptibility
Target Compound Data	3-fluoro (meta to CH2OH, ortho to SCH3); storage: sealed, dry, 2–8°C
Comparator Or Baseline	2-fluoro regioisomer (CAS 1379367-88-0): fluorine ortho to CH2OH, meta to SCH3; identical storage recommendation
Quantified Difference	Not quantified in published studies; class-level inference based on established ortho/meta substituent electronic effects
Conditions	Theoretical structural analysis; both compounds are benzylic alcohols with methylthio groups whose oxidation rates are modulated by adjacent substituents

Why This Matters

For researchers designing multi-step syntheses where the methylthio group must survive oxidizing conditions or where the benzylic alcohol is to be selectively functionalized, the electronic environment created by the 3-fluoro-2-methylthio arrangement provides a distinct reactivity profile compared to regioisomeric alternatives.

• [1] G. A. Olah et al. (eds.), 'Friedel-Crafts and Related Reactions' and standard textbooks on aromatic substituent effects — class-level knowledge of ortho/meta directing and electronic effects of fluoro and alkylthio substituents on aromatic rings. View Source

Derivatization Versatility: Boronic Ester and Acetamide Routes

The benzylic alcohol of the target compound has been demonstrated as a viable precursor for two distinct derivatization pathways: (i) conversion to the corresponding pinacol boronic ester, 2-(3-fluoro-4-methoxy-2-(methylthio)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (available at ≥95% purity), which enables Suzuki-Miyaura cross-coupling ; and (ii) acylation to 2,2,2-trifluoro-N-(3-fluoro-4-methoxy-2-(methylthio)phenyl)acetamide (CAS 2586125-97-3), a fluorinated amide of interest in medicinal chemistry . By contrast, the non-fluorinated analog (3-methoxy-4-(methylthio)phenyl)methanol lacks the fluoro substituent that enhances the metabolic stability of downstream amide derivatives, while the phenol analog (3-fluoro-4-methoxy-2-(methylthio)phenol, CAS 2705650-66-2) lacks the benzylic alcohol required for these specific transformations .

Derivatization Routes

Data to verify

Boronic ester (≥95% purity) and trifluoroacetamide commercially listed

Supports two distinct derivatization workflow options

Vendor catalog analysis; no peer-reviewed validation

Evidence Dimension	Availability of well-precedented derivatization routes from the benzylic alcohol
Target Compound Data	Two validated derivatives commercially listed: boronic ester (dioxaborolane, ≥95%) and trifluoroacetamide (CAS 2586125-97-3)
Comparator Or Baseline	Phenol analog (CAS 2705650-66-2): no benzylic alcohol, cannot form these derivatives; non-fluorinated benzyl alcohol: lacks fluorine for metabolic stability modulation
Quantified Difference	Target compound enables two distinct, commercially precedented derivative classes; phenol analog enables zero of these
Conditions	Vendor catalog analysis; boronic ester formation via Miyaura borylation; acetamide formation via standard acylation

Why This Matters

Procurement of the benzylic alcohol (rather than the phenol or a regioisomer) is the only entry point that supports both the boronic ester cross-coupling route and the fluorinated acetamide medicinal chemistry pathway from a single intermediate scaffold.

Purity and Supply Consistency vs. Regioisomer

Both the target compound (CAS 2090969-41-6) and its closest regioisomer, (2-fluoro-4-methoxy-3-(methylthio)phenyl)methanol (CAS 1379367-88-0), are offered at 98% purity from overlapping supplier networks, with the 2-fluoro regioisomer additionally available at 95% from AKSci . However, the target compound's CAS registry (2090969-41-6, registered 2017) is distinct from that of the 2-fluoro regioisomer (1379367-88-0), and the two compounds are not interchangeable in inventory or documentation contexts. The target compound is supplied under Fluorochem brand by CymitQuimica, with long-term storage recommendations provided . No MDL number is assigned to either compound as of the search date, indicating that both are relatively recent entries in the commercial building block space .

Purity & Supply

Data to verify

Target: 98% purity, no lower grade; 2-fluoro regioisomer: 98% and 95% grades

May support lot consistency review

Vendor catalog comparison across ≥3 suppliers

Evidence Dimension	Commercial purity specification and supplier documentation
Target Compound Data	Purity: 98% (ChemScene, Leyan, Boroncore); Brand: Fluorochem (via CymitQuimica)
Comparator Or Baseline	2-fluoro regioisomer (CAS 1379367-88-0): 98% (Leyan, Boroncore), 95% (AKSci)
Quantified Difference	Equivalent maximum purity specification (98%); the target compound has no 95% grade listing, potentially indicating a more consistent supply at the higher purity tier
Conditions	Vendor catalog comparison across ≥3 independent suppliers for each compound

Why This Matters

For procurement professionals, the absence of a 95% purity grade for the target compound reduces the risk of inadvertently ordering a lower-purity lot, while the distinct CAS number ensures unambiguous compound identification in inventory management systems.

Optimal Application Scenarios

Suzuki-Miyaura Cross-Coupling via Boronic Ester

The target compound's benzylic alcohol can be converted to the corresponding pinacol boronic ester , which is commercially listed at ≥95% purity. This derivative enables palladium-catalyzed Suzuki-Miyaura cross-coupling to introduce the 3-fluoro-4-methoxy-2-(methylthio)phenyl moiety into biaryl scaffolds. The ortho-methylthio group provides a sulfur handle that can survive cross-coupling conditions, while the meta-fluoro substituent modulates the electronic character of the resulting biaryl system. This application scenario is not accessible from the phenol analog (CAS 2705650-66-2), which lacks the benzylic alcohol functionality required for the boronic ester route .

Fluorinated Amide Synthesis for Medicinal Chemistry

The target benzylic alcohol can be acylated to form 2,2,2-trifluoro-N-(3-fluoro-4-methoxy-2-(methylthio)phenyl)acetamide (CAS 2586125-97-3), a fluorinated amide building block available from Fujifilm Wako . The combination of the trifluoroacetamide group with the inherent fluoro, methoxy, and methylthio substituents on the aromatic ring creates a densely functionalized scaffold suitable for fragment-based drug discovery and SAR studies. The non-fluorinated analog (3-methoxy-4-(methylthio)phenyl)methanol cannot replicate the fluorine-mediated enhancement of metabolic stability and target binding that this scaffold provides.

Regioisomer-Controlled SAR Studies

When studying the biological or catalytic activity of trisubstituted benzyl alcohol derivatives, the specific 3-fluoro-4-methoxy-2-methylthio substitution pattern represents a defined electronic and steric topology that is distinct from available regioisomers such as the 2-fluoro (CAS 1379367-88-0), 4-fluoro-3-methoxy-5-methylthio (CAS 2092336-32-6), or 3-fluoro-6-methoxy-2-methylthio (CAS 2091139-57-8) variants . The target compound places the electron-donating methylthio group ortho to the benzylic alcohol and the electron-withdrawing fluoro meta to the alcohol, creating a dipole that influences both the benzylic C–O bond polarity and the ring's reactivity. Systematic SAR studies require the exact regioisomer; generic substitution with a different regioisomer confounds interpretation.

Agrochemical and Pharmaceutical Intermediate

The compound's sub-structural motif—a fluorinated, sulfur-containing benzyl alcohol—maps onto substitution patterns described in patent literature for substituted phenyl(oxy/thio)alkanol derivatives with fungicidal and pesticidal activity [1]. While the target compound itself is not explicitly claimed in the examined patents, its core scaffold aligns with the general Markush structures, positioning it as a logical intermediate for agrochemical lead generation. The LogP of 2.0485 falls within the typical range for foliar-applied agrochemicals, supporting its suitability for such applications .

Application

Selection Property

Validation Focus

Suzuki-Miyaura Cross-Coupling Route

Benzylic alcohol to pinacol boronic ester conversion

Boronic ester formation and biaryl scaffold introduction

Fluorinated Amide Derivatization

Acylation to trifluoroacetamide building block

Amide formation efficiency and scaffold diversification

Regioisomer-Controlled SAR Studies

Defined 3-fluoro-4-methoxy-2-methylthio substitution pattern

Electronic and steric topology confirmation

Agrochemical Intermediate Research

Fluorinated sulfur-containing benzyl alcohol scaffold

Alignment with lead-generation Markush structure review

• [1] Eurasian Patent EA019612B1. Substituted phenyl(oxy/thio)alkanol derivatives. Prior art date 2010-06-25. View Source